Cas no 2227847-99-4 (rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol
• CAS No: 2227847-99-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6109468
• PubChem ID: 124435519
• Update Time: 2025-05-20

rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol
• EN300-1636986
• 2227847-99-4

• Inchi： 1S/C9H12N2O/c12-9-3-1-2-8(9)7-4-10-6-11-5-7/h4-6,8-9,12H,1-3H2/t8-,9+/m0/s1
• InChI Key： OEVRFCKAKVOFJP-DTWKUNHWSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1=CN=CN=C1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46Ų

Additional information on rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol

Rac-(1R,2S)-2-(Pyrimidin-5-yl)cyclopentan-1-ol (CAS No. 2227847-99-4): A Comprehensive Overview

The compound rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol (CAS No. 2227847-99-4) is a structurally unique organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of bicyclic compounds, characterized by its cyclopentane ring fused with a pyrimidine moiety. The stereochemistry at the chiral centers (1R and 2S) plays a crucial role in determining its physical and chemical properties, as well as its reactivity in different environments.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol through a combination of palladium-catalyzed coupling reactions and stereoselective reductions. The use of enantioselective catalysts has further enhanced the control over the stereochemistry, making this compound a valuable building block for more complex molecular architectures.

The pyrimidinyl group attached to the cyclopentane ring imparts aromaticity and electron-withdrawing properties to the molecule, which are essential for its applications in drug design and materials science. The hydroxyl group (-OH) at the cyclopentane position introduces hydrophilicity, enabling this compound to participate in hydrogen bonding interactions. This dual functionality makes it an attractive candidate for designing bioactive molecules with tailored physicochemical properties.

From a biological standpoint, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol has shown promising activity in preliminary studies targeting enzyme inhibition and receptor modulation. Its ability to interact with biomolecules through both hydrophobic and hydrogen bonding interactions suggests its potential as a lead compound in drug discovery programs. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In the realm of materials science, this compound has been explored as a precursor for constructing advanced materials with tailored electronic properties. The incorporation of the pyrimidinyl group into polymer frameworks has been shown to improve charge transport characteristics, making it a candidate for applications in organic electronics.

The synthesis of rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1-ol involves a multi-step process that begins with the preparation of the pyrimidine ring followed by its coupling with a cyclopentanol derivative. The stereochemistry is controlled during the reduction step using chiral catalysts, ensuring high enantiomeric excess (ee). This method has been scaled up for industrial applications, making it feasible for large-scale production.

From an analytical perspective, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and UV-vis spectroscopy. These methods provide insights into its molecular structure, purity, and stability under different conditions.

Looking ahead, rac-(1R,2S)-2-(pyrimidin-5-yl)cyclopentan-1 ol holds immense potential for further exploration in both academic and industrial settings. Its versatility as a building block for complex molecules makes it an invaluable asset in advancing chemical research and development.